Cas no 2228305-34-6 (2-chloro-6-(3-chloroprop-1-en-2-yl)phenol)

• Product name: 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol
• CAS No: 2228305-34-6
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 5978436
• PubChem ID: 165684019

2-chloro-6-(3-chloroprop-1-en-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol
• EN300-1992089
• 2228305-34-6

• Inchi： 1S/C9H8Cl2O/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-4,12H,1,5H2
• InChI Key： PXXLGJRWWRMYLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(=C)CCl

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.6

Additional information on 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol

Comprehensive Overview of 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2228305-34-6)

2-chloro-6-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2228305-34-6) is a chlorinated phenolic compound with significant applications in organic synthesis and material science. Its unique structure, featuring a chloropropenyl side chain, makes it a versatile intermediate for producing specialized chemicals. Researchers and industries are increasingly interested in this compound due to its potential in agrochemicals, pharmaceuticals, and polymer additives. The growing demand for halogenated phenols in sustainable chemistry aligns with global trends toward eco-friendly synthesis methods.

The compound’s molecular formula and structural properties have been extensively studied to optimize its reactivity. Recent advancements in green chemistry highlight its role in reducing waste and energy consumption during synthesis. For instance, its application in catalyzed reactions has gained attention, particularly in cross-coupling processes that minimize toxic byproducts. Users searching for "chlorophenol derivatives" or "sustainable halogenated intermediates" often explore its potential as a safer alternative to traditional reagents.

In the context of material science, 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol is investigated for its role in modifying polymer matrices. Its dual chlorine functionality enhances thermal stability and flame retardancy, addressing concerns in industries like electronics and automotive manufacturing. Searches for "flame-retardant additives" or "high-performance polymers" frequently lead to discussions about this compound’s contributions. Additionally, its compatibility with biodegradable plastics aligns with circular economy initiatives, a hot topic in 2024.

From a pharmaceutical perspective, this compound’s bioactive potential is under exploration. While not a drug itself, its derivatives are studied for antimicrobial and anti-inflammatory properties. Queries like "chlorophenol-based drug discovery" reflect this interest. Regulatory compliance and safety profiles are critical considerations, ensuring its use adheres to global standards like REACH and FDA guidelines. Analytical techniques such as HPLC and GC-MS are essential for purity assessment, a common search topic among quality control professionals.

In summary, 2-chloro-6-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2228305-34-6) bridges multiple disciplines, from green synthesis to advanced materials. Its relevance to trending topics like sustainable manufacturing and functional additives ensures continued research and commercial interest. For detailed protocols or supplier information, readers are encouraged to consult peer-reviewed journals or certified chemical databases.